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Compound of Interest

Compound Name: 1-Ethoxy-2-methylpropan-2-amine

Cat. No.: B1511370

Audience: Researchers, scientists, and drug development professionals.

Core Topic: An in-depth review of the available data for the specified compound "1-Ethoxy-2-
methylpropan-2-amine,” including its CAS number, registration status, and experimental data.
This guide also explores closely related chemical structures due to the limited public
information on the primary compound of interest.

Executive Summary

An extensive search for "1-Ethoxy-2-methylpropan-2-amine" reveals a significant lack of
publicly available data, including a registered CAS number and detailed experimental
protocols. This suggests that the compound may be novel, not widely synthesized, or
potentially referenced under a different nomenclature. In contrast, extensive information is
available for the structurally similar compound, 1-Ethoxy-2-methylpropane (CAS No. 627-02-1).
This technical guide presents a comprehensive overview of the available data for this related
ether and other similar amine compounds, providing a valuable resource for researchers in the
field.

Compound Identification and Registration Status

A thorough search of chemical databases and scientific literature did not yield a specific CAS
number for "1-Ethoxy-2-methylpropan-2-amine”. Similarly, no registration information with
major regulatory bodies was found.
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However, the closely related ether, 1-Ethoxy-2-methylpropane, is well-documented.

Property Value Source
Chemical Name 1-Ethoxy-2-methylpropane [11[2]

Ethyl isobutyl ether, Isobutyl
Synonyms [11121[3]

ethyl ether
CAS Number 627-02-1 [LI2][4]1510617]
Molecular Formula C6H140 [L][2]14105]16117]
Molecular Weight 102.17 g/mol [1112][4118]

) ) Available from multiple
Registration , _ [1][6]
chemical suppliers.

Harmonized System (HS)

290919 [5]
Code

Other related amine compounds found during the search include:

1-Methoxy-2-methylpropan-2-amine[9]

1-Ethoxypropan-2-amine[10]

1-(2-Ethoxyphenyl)-2-methylpropan-2-amine[11]

1-Ethoxy-2-methyl-2-propanol[12]

Physicochemical Properties of 1-Ethoxy-2-
methylpropane

The following table summarizes the key physicochemical properties of 1-Ethoxy-2-
methylpropane.
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Property Value Source
Density 0.76 g/cm?3 [3]
Boiling Point 83.8 °C at 760 mmHg [3]
Vapor Pressure 82.9 mmHg at 25°C [3]
Refractive Index 1.3749 (5689.3 nm 20°C) [3]
LogP 1.67890 [3]
Hydrogen Bond Donor Count 0 [3]
Hydrogen Bond Acceptor

C);untg p ! 13
Rotatable Bond Count 3 [31[4]
Topological Polar Surface Area 9.2 A2 [21[4]
Complexity 33.2 [21[3][4]

Synthesis of 1-Ethoxy-2-methylpropane

A general method for the synthesis of 1-Ethoxy-2-methylpropane involves the reaction of 2-
Methyl-1-propanol with an ethylating agent. One documented procedure utilizes
Benzenesulfonimidic acid, N-(1,1-dimethylethyl)-4-nitro-, ethyl ester as a reagent.[8]

General Experimental Protocol: The synthesis can be carried out by dissolving the
sulfonimidate and 2-methylpropan-1-ol in a solvent like carbon tetrachloride (CCl4) in an NMR
tube.[8] The reaction is initiated by the addition of a catalyst, such as HBF4-OMe2.[8] The
progress of the reaction can be monitored by NMR spectroscopy by observing the
disappearance of the reactant peaks and the appearance of the product peaks.[8] Reactions
with aliphatic alcohols are reported to be complete in less than 15 minutes.[8] After the reaction
is complete, the catalyst is neutralized, and the product is isolated by separating the solution
from the precipitated sulfonamide.[8] The crude product can then be purified by passing it
through a short column of silica gel.[8]

Below is a workflow diagram illustrating this synthesis process.
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Caption: Synthesis workflow for 1-Ethoxy-2-methylpropane.

Biological Activity of Related Amine Compounds
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While no biological data was found for "1-Ethoxy-2-methylpropan-2-amine,” research on
structurally related molecules indicates potential biological activities. For instance, various
substituted benzimidazole derivatives, which may include ethoxy and amine functionalities,
have been investigated for their antiprotozoal, antiproliferative, and antibacterial activities.[13]
[14] Additionally, certain benzohydrazide derivatives containing a dimethylaminoethoxy moiety
have been synthesized and evaluated as inhibitors of Entamoeba histolytica.[15]

The following diagram illustrates a conceptual signaling pathway where a hypothetical amine
compound could act as an inhibitor, a common mechanism for drug candidates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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